![molecular formula C9H16O4 B1599310 (R)-2-Butylsuccinic acid-1-methyl ester CAS No. 850411-21-1](/img/structure/B1599310.png)
(R)-2-Butylsuccinic acid-1-methyl ester
Overview
Description
(R)-2-Butylsuccinic acid-1-methyl ester, also known as dimethyl (R)-2-butylsuccinate, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, such as medicine, agriculture, and industry.
Scientific Research Applications
Asymmetric Syntheses in Natural Products
(R)-2-Butylsuccinic acid-1-methyl ester is utilized in asymmetric syntheses of naturally occurring lignan lactones. This process involves the catalytic asymmetric hydrogenation of arylidenesuccinic acid monoesters, leading to optically pure arylmethylsuccinic acid mono-methyl esters. These esters are key intermediates in synthesizing lignans like (+)-collinusin and (−)-deoxypodophyllotoxin, which have significant natural product applications (Morimoto, Chiba, & Achiwa, 1993).
Photodynamic Therapy and Cancer Treatment
This compound analogs play a role in the development of near-infrared photosensitizers for fluorescence imaging and photodynamic therapy in cancer treatment. These esters, when compared to their carboxylic acid derivatives, demonstrate differences in photosensitizing efficacy and pharmacokinetics, impacting their effectiveness in tumor targeting and treatment in vivo (Patel et al., 2016).
Chemical Synthesis and Catalysis
The synthesis of various esters, including those related to this compound, is integral in catalytic processes. For instance, catalytic asymmetric synthesis involving the addition of arylboronic acids to fumaric esters has been reported. This process yields high optical purity in the synthesized esters, which are critical in various chemical synthesis applications (Chung, Janmanchi, & Wu, 2012).
Biocatalysis in Drug Development
Biocatalytic processes utilizing esters similar to this compound are employed in the asymmetric synthesis of pharmaceuticals. For example, the novel antiepileptic drug Brivaracetam involves a stereochemically controlled biocatalytic resolution of methyl 2-propylsuccinate esters. Such processes are crucial for achieving the desired stereochemistry in drug synthesis (Schulé et al., 2016).
Analytical Chemistry and Environmental Applications
Esters related to this compound find applications in analytical chemistry, particularly in the analysis of environmental samples. For example, methods for determining herbicide residues in groundwater involve the derivatization of the analytes to their ester forms for improved detection and quantification (Butz & Stan, 1993).
Biofuel Production
In the field of renewable energy, esters similar to this compound are used in the preparation of bio-diesels. Different esters derived from vegetable oils are characterized for their fuel properties, contributing to the development of sustainable biofuel technologies (Lang et al., 2001).
properties
IUPAC Name |
(3R)-3-methoxycarbonylheptanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O4/c1-3-4-5-7(6-8(10)11)9(12)13-2/h7H,3-6H2,1-2H3,(H,10,11)/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXUJYEIALSHRGX-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC(=O)O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC[C@H](CC(=O)O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70420655 | |
Record name | (R)-2-Butylsuccinic acid-1-methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70420655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
850411-21-1 | |
Record name | (R)-2-Butylsuccinic acid-1-methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70420655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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